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Compound of Interest

Compound Name: N,N-Dibutylformamide

Cat. No.: B1630514 Get Quote

A Comparative Guide to N,N-Dibutylformamide
for Researchers
For researchers, scientists, and professionals in drug development, the selection of an

appropriate solvent is critical for the success of experimental outcomes. This guide provides a

comparative analysis of N,N-Dibutylformamide (DBF) against other commonly used amide

solvents, offering a cross-validation of its potential utility in various research applications.

While direct, peer-reviewed comparative studies detailing the performance of N,N-
Dibutylformamide against other solvents in specific chemical reactions are not extensively

available, this guide compiles its known physicochemical properties and contextualizes them

against widely used alternatives like N,N-Dimethylformamide (DMF) and N-Methyl-2-

pyrrolidone (NMP). This allows for an informed, albeit inferred, assessment of its potential

advantages and disadvantages in experimental settings.

Physicochemical Properties: A Comparative
Overview
The selection of a solvent is often dictated by its physical and chemical properties. The

following table summarizes key parameters for N,N-Dibutylformamide and its common

alternatives.
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Property
N,N-
Dibutylformamide
(DBF)

N,N-
Dimethylformamide
(DMF)

N-Methyl-2-
pyrrolidone (NMP)

Molecular Formula C9H19NO[1] C3H7NO C5H9NO

Molecular Weight 157.25 g/mol [1] 73.09 g/mol 99.13 g/mol

Boiling Point 120 °C @ 15 mmHg 153 °C 202 °C

Melting Point < -30 °C[2] -61 °C -24 °C

Density 0.864 g/mL at 25 °C 0.944 g/mL at 25 °C 1.028 g/mL at 25 °C

Flash Point 100 °C (closed cup) 58 °C 86 °C

Vapor Pressure <1 mmHg at 20 °C 3.5 hPa at 20 °C[3] 0.29 mmHg at 20 °C

Water Solubility Insoluble[2] Miscible[3] Miscible

Refractive Index n20/D 1.44 n20/D 1.43 n20/D 1.47

Safety and Hazard Comparison
Safety is a paramount concern in any laboratory setting. This table provides a high-level

comparison of the safety profiles of the selected solvents.
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Hazard Category
N,N-
Dibutylformamide
(DBF)

N,N-
Dimethylformamide
(DMF)

N-Methyl-2-
pyrrolidone (NMP)

GHS Pictograms [4]

Signal Word Warning Danger Danger

Key Hazard

Statements

May cause an allergic

skin reaction.

May damage the

unborn child. Causes

serious eye irritation.

May damage the

unborn child. Causes

serious eye irritation.

Causes skin irritation.

Toxicity

Harmful if swallowed,

Toxic in contact with

skin.[4]

Harmful if inhaled or in

contact with skin.

Harmful if inhaled or in

contact with skin.

Experimental Workflow: Amide Bond Formation
A common application for amide solvents is in amide bond formation, a cornerstone of peptide

synthesis and medicinal chemistry. Below is a generalized experimental workflow for a coupling

reaction where N,N-Dibutylformamide could potentially be used as a solvent.
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Reaction Setup Reaction Work-up Analysis & Purification

Dissolve Carboxylic Acid
and Coupling Agent in Solvent

Add Amine
and Base

Step 1 Stir at
Controlled Temperature

Step 2 Quench ReactionStep 3 Liquid-Liquid
Extraction

Step 4
Wash Organic Layer

Step 5
Dry and Concentrate

Step 6 Purification
(e.g., Chromatography)

Step 7 Characterization
(e.g., NMR, MS)

Step 8

Solvent Properties

Experimental Factors Biological Outcome

Polarity

Compound SolubilityViscosity

Volatility

Compound Delivery
to Cells/Target Receptor Binding Signal Transduction Cellular Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [cross-validation of experimental results using N,N-
Dibutylformamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630514#cross-validation-of-experimental-results-
using-n-n-dibutylformamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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